Cas no 100466-27-1 (Benzoic acid,4-(bromomethyl)-2-nitro-)

Benzoic acid,4-(bromomethyl)-2-nitro- structure
100466-27-1 structure
Product Name:Benzoic acid,4-(bromomethyl)-2-nitro-
CAS No:100466-27-1
MF:C8H6BrNO4
MW:260.041541576386
CID:124110
PubChem ID:21947876
Update Time:2025-04-18

Benzoic acid,4-(bromomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(bromomethyl)-2-nitro-
    • 4-(bromomethyl)-2-nitrobenzoic acid
    • 4-CARBOXY-3-NITROBENZYLBROMIDE
    • DTXSID50620590
    • 100466-27-1
    • 4-carboxy-3-nitrobenzyl bromide
    • SCHEMBL2276162
    • Inchi: 1S/C8H6BrNO4/c9-4-5-1-2-6(8(11)12)7(3-5)10(13)14/h1-3H,4H2,(H,11,12)
    • InChI Key: WXFDVFNOBCZEQQ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.94800
  • Monoisotopic Mass: 258.94802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 83.12000
  • LogP: 2.71110
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